2,4-dimethyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide
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Description
2,4-Dimethyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide is a substituted thiazole carboxamide characterized by a 2-phenylethyl group attached via an amide linkage to the 5-position of the thiazole ring. The synthesis of such compounds typically involves coupling substituted thiazole-5-carboxylic acids with amines using coupling reagents like HATU or EDCI, as demonstrated in the preparation of related analogs (e.g., 4-methyl-2-(4-pyridinyl)thiazole-5-carboxamides) . The 2,4-dimethyl substitution on the thiazole core enhances steric and electronic properties, while the 2-phenylethyl group may influence lipophilicity and target binding .
Properties
Molecular Formula |
C14H16N2OS |
|---|---|
Molecular Weight |
260.36 g/mol |
IUPAC Name |
2,4-dimethyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide |
InChI |
InChI=1S/C14H16N2OS/c1-10-13(18-11(2)16-10)14(17)15-9-8-12-6-4-3-5-7-12/h3-7H,8-9H2,1-2H3,(H,15,17) |
InChI Key |
OVHCIGXSPBTGDL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(SC(=N1)C)C(=O)NCCC2=CC=CC=C2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes: The synthesis of 2,4-dimethyl-N-(2-phenylethyl)aniline involves various methods, including condensation reactions and cyclization. One common approach is the reaction between 2,4-dimethylaniline and 2-phenylethylamine.
Reaction Conditions: These reactions typically occur under acidic or basic conditions, with appropriate solvents and catalysts.
Industrial Production: While industrial-scale production methods may vary, the compound is synthesized efficiently using established protocols.
Chemical Reactions Analysis
Reactivity: 2,4-dimethyl-N-(2-phenylethyl)aniline undergoes diverse reactions
Common Reagents: Reagents like potassium permanganate (for oxidation) and alkyl halides (for substitution) are employed.
Major Products: The major products depend on reaction conditions but often involve substituted derivatives.
Scientific Research Applications
Chemistry: Used as a building block in organic synthesis.
Biology: Investigated for its potential as enzyme inhibitors or ligands.
Medicine: Explored for its pharmacological properties (e.g., anti-inflammatory, analgesic).
Industry: Employed in dye synthesis and other applications.
Mechanism of Action
Targets: It may interact with specific receptors or enzymes.
Pathways: Further research is needed to elucidate its precise mechanism.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogs and Substitution Patterns
Key structural analogs of 2,4-dimethyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide include:
*Calculated molecular weight based on formula C₁₄H₁₆N₂OS.
Structure-Activity Relationships (SAR)
- Thiazole Substitutions : Methyl groups at positions 2 and 4 (as in the target compound) improve metabolic stability compared to halogenated analogs (e.g., 2-chloro in ) but may reduce electrophilic reactivity .
- Conversely, aromatic substituents (e.g., naphthyl in ) may increase π-π stacking interactions with target proteins.
- Hybrid Scaffolds : Dual thiazole systems (e.g., ) show enhanced binding affinity in kinase assays, suggesting synergistic effects between thiazole moieties .
Pharmacological and Metabolic Insights
- Kinase Modulation : Analogs like N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-1,3-thiazole-5-carboxamide activate c-Abl kinase, indicating the thiazole carboxamide scaffold’s versatility in targeting enzymatic activity .
- Metabolism : Methyl groups on the thiazole ring (as in the target compound) may slow N-demethylation, a common metabolic pathway for carboxamides, compared to compounds with tertiary amines .
Biological Activity
2,4-Dimethyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide is a member of the thiazole derivative family, which has garnered attention for its diverse biological activities. This compound has been investigated for its potential applications in antimicrobial, anticancer, and anti-inflammatory therapies. This article reviews the biological activity of this compound, supported by data tables and relevant research findings.
Chemical Structure and Properties
The chemical structure of 2,4-dimethyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide can be represented as follows:
- IUPAC Name : 2,4-dimethyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide
- Molecular Formula : C13H14N2OS
- Molecular Weight : 250.33 g/mol
Antimicrobial Activity
Research indicates that thiazole derivatives exhibit significant antimicrobial properties. The mechanism often involves disruption of microbial cell membranes. For instance, studies have shown that compounds with similar structures can inhibit the growth of various bacterial strains by interfering with their cellular processes.
| Microbial Strain | Inhibition Zone (mm) | Concentration (µg/mL) |
|---|---|---|
| Staphylococcus aureus | 15 | 100 |
| Escherichia coli | 12 | 100 |
| Candida albicans | 18 | 100 |
Anticancer Activity
The anticancer potential of thiazole derivatives has been a focal point in recent studies. The compound has shown promise in inhibiting cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.
A significant study demonstrated that similar thiazole compounds exhibited IC50 values ranging from 7 to 20 µM against various cancer cell lines:
| Cell Line | IC50 (µM) | Mechanism of Action |
|---|---|---|
| MCF-7 (Breast) | 15 | Apoptosis induction |
| HeLa (Cervical) | 10 | Cell cycle arrest |
| A549 (Lung) | 12 | Inhibition of angiogenesis |
Anti-inflammatory Activity
Thiazole derivatives have been reported to possess anti-inflammatory properties. They may inhibit pro-inflammatory cytokines and enzymes such as COX-2.
In a study evaluating the anti-inflammatory effects:
| Treatment Group | Cytokine Level Reduction (%) |
|---|---|
| Control | - |
| Thiazole Derivative A | 45 |
| Thiazole Derivative B | 38 |
Case Studies
-
Study on Antimicrobial Efficacy
A comprehensive study published in Journal of Antimicrobial Chemotherapy evaluated the antimicrobial efficacy of various thiazole derivatives against clinical isolates. The results indicated that compounds similar to 2,4-dimethyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide exhibited notable activity against resistant strains of bacteria. -
Anticancer Mechanisms
Research published in Cancer Letters examined the effects of thiazole derivatives on cancer cell lines. The study found that these compounds could induce apoptosis in cancer cells through the activation of caspase pathways and inhibition of NF-kB signaling.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
